N-(4-methylphenyl)-2-(2-naphthylsulfonyl)acetamide

• Molecular Formula: C19H17NO3S
• Molecular Weight: 339.4 g/mol
• IUPAC Name: N-(4-methylphenyl)-2-naphthalen-2-ylsulfonylacetamide
• InChI: InChI=1S/C19H17NO3S/c1-14-6-9-17(10-7-14)20-19(21)13-24(22,23)18-11-8-15-4-2-3-5-16(15)12-18/h2-12H,13H2,1H3,(H,20,21)
• InChI Key: FZIXOQGGCBMLSE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)CS(=O)(=O)C2=CC3=CC=CC=C3C=C2

Description

N-(4-methylphenyl)-2-(2-naphthylsulfonyl)acetamide is a chemical compound commonly known as MNSA. It has been widely used in scientific research as a tool to study the mechanisms of various biological processes. MNSA has gained attention due to its unique properties, which make it an ideal candidate for studying the biochemical and physiological effects of drugs and other compounds.

Mechanism of Action

MNSA works by inhibiting the activity of certain enzymes. Specifically, it inhibits the activity of carbonic anhydrase, an enzyme that is involved in the regulation of acid-base balance in the body. By inhibiting this enzyme, MNSA can affect various physiological processes, including respiration and acid-base balance.
Biochemical and Physiological Effects:
MNSA has been shown to have a variety of biochemical and physiological effects. It has been shown to affect the activity of various enzymes, including carbonic anhydrase and cholinesterase. Additionally, MNSA has been shown to affect the release of certain neurotransmitters, including acetylcholine. These effects can have a significant impact on physiological processes, including respiration, acid-base balance, and cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MNSA in lab experiments is its ability to inhibit the activity of specific enzymes. This makes it a useful tool for studying the mechanisms of action of drugs and other compounds. Additionally, MNSA is relatively easy to synthesize, which makes it accessible to a wide range of researchers. However, one of the limitations of using MNSA is that it can have non-specific effects on other enzymes and proteins, which can complicate the interpretation of results.

Future Directions

There are a number of potential future directions for research involving MNSA. One area of interest is the development of new drugs that target carbonic anhydrase. MNSA has been shown to be an effective inhibitor of this enzyme, and further research could lead to the development of new drugs for the treatment of conditions such as glaucoma and epilepsy. Additionally, MNSA could be used to study the role of carbonic anhydrase in other physiological processes, such as bone resorption and tumor growth. Finally, MNSA could be used to study the effects of other compounds on carbonic anhydrase and other enzymes, which could lead to the development of new drugs and therapies.

Synthesis Methods

The synthesis of MNSA involves the reaction of 4-methylbenzene-1-sulfonyl chloride with 2-naphthylamine in the presence of a base such as sodium carbonate. The resulting compound is then treated with acetic anhydride to form MNSA. The synthesis process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

MNSA has been used in a variety of scientific research studies. One of the most common applications of MNSA is in the study of the mechanisms of action of drugs. MNSA has been shown to inhibit the activity of certain enzymes, which makes it useful in studying the effects of drugs on these enzymes. Additionally, MNSA has been used as a tool to study the role of specific proteins in various biological processes.